4-(2-methylpropanamido)-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide

• IUPAC Name: N-[2-[[4-(2-methylpropanoylamino)benzoyl]amino]ethyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C23H23N3O5/c1-14(2)20(27)26-17-9-7-15(8-10-17)21(28)24-11-12-25-22(29)18-13-16-5-3-4-6-19(16)31-23(18)30/h3-10,13-14H,11-12H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key: DUURILKNZWZTKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C23H23N3O5
• Molecular Weight: 421.4 g/mol
• CAS No.: 1021219-87-3

Description

The compound 4-(2-methylpropanamido)-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide is a benzamide derivative featuring a 2-methylpropanamido substituent at the 4-position of the benzamide core. The N-ethyl group is further functionalized with a formamido linkage to a 2-oxo-2H-chromen-3-yl moiety, introducing a coumarin-based heterocycle.

Biological Activity

The compound 4-(2-methylpropanamido)-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide is a synthetic organic molecule that incorporates features from both the benzamide and chromenone classes. This compound is of interest due to its potential biological activities, particularly in the fields of anti-cancer and anti-inflammatory research.

Chemical Structure

The chemical structure can be described as follows:

• Benzamide Core : The presence of a benzamide structure suggests potential interactions with various biological targets, including enzymes and receptors.
• Chromenone Moiety : The incorporation of a chromenone derivative may enhance its biological activity, as compounds in this class are known for their diverse pharmacological effects.

Anticancer Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant cytotoxic effects against various cancer cell lines. For instance, derivatives of chromenone have been shown to induce apoptosis in cancer cells, which is a critical mechanism for anti-cancer drugs. The compound under discussion may share similar mechanisms due to the presence of the chromenone moiety.

Cell Line	Cytotoxicity Assay	IC50 (µM)
MDA-MB-231	MTT	TBD
SUIT-2	MTT	TBD
HT-29	MTT	TBD

Note: TBD indicates that specific IC50 values for this compound need to be determined through experimental assays.

The proposed mechanism of action for 4-(2-methylpropanamido)-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide includes:

• Inhibition of Enzymatic Activity : Similar compounds have been reported to inhibit key enzymes involved in cancer cell proliferation.
• Induction of Apoptosis : The ability to trigger programmed cell death through pathways involving caspases and other apoptotic markers.
• Interference with Cell Cycle Progression : Compounds like this may disrupt normal cell cycle regulation, leading to increased sub-G1 phase populations in treated cells.

Case Studies

A study focusing on related compounds demonstrated that derivatives with the chromenone structure exhibited potent cytotoxicity against several cancer cell lines, outperforming conventional treatments such as cisplatin in certain cases .

Example Findings:

• Compound 5e , a structurally related derivative, was found to be the most potent against MDA-MB-231 cells, suggesting that modifications to the chromenone structure can enhance biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The compound is compared with benzamide derivatives and hydroxamic acids from the literature (Table 1). Key analogues include:

N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()

• Core : Benzamide with a 3-methyl substituent.
• Substituent : N-(2-hydroxy-1,1-dimethylethyl) group.
• Significance : The hydroxyl and dimethyl groups enable metal coordination, making it suitable for catalytic applications .

(S)-4-((6-(1H-Imidazol-1-yl)hexyl)oxy)-N-(2-((1-amino-1-oxo-3-phenylpropan-2-yl)amino)-2-oxoethyl)benzamide ()

• Core : Benzamide with a 4-(imidazole-hexyloxy) substituent.
• Substituent : N-ethyl group linked to a peptide-like chain.
• Significance : Demonstrates modular synthesis for drug discovery, leveraging click chemistry and amide coupling .

N-(4-Chlorophenyl)-N-hydroxycyclohexanecarboxamide ()

• Core : Hydroxamic acid with a cyclohexyl group.
• Substituent : 4-Chlorophenyl moiety.
• Significance : Exhibits antioxidant activity via radical scavenging .

Comparative Analysis: Structural and Physicochemical Properties

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Potential Applications
Target Compound	Benzamide	4-(2-methylpropanamido), N-ethyl with coumarin formamido	C₂₃H₂₄N₄O₅	436.47	Amide, Coumarin	Enzyme inhibition, Fluorescence
N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide	Benzamide	3-methyl, N-(2-hydroxy-1,1-dimethylethyl)	C₁₃H₁₉NO₂	221.30	Hydroxyl, Amide	Metal-catalyzed C–H activation
Compound 2g	Benzamide	4-(imidazole hexyloxy), N-ethyl with amino-oxo-phenyl	C₂₉H₃₄N₆O₅	546.62	Imidazole, Amide	Biotargeting, Drug delivery
N-(4-chlorophenyl)-N-hydroxycyclohexanecarboxamide	Hydroxamic acid	Cyclohexyl, 4-chlorophenyl	C₁₃H₁₅ClN₂O₂	266.72	Hydroxamic acid, Chlorophenyl	Antioxidant activity

Key Observations:

Molecular Weight : The target compound (436.47 g/mol) is intermediate in size compared to simpler benzamides (e.g., 221.30 g/mol) and larger peptide-linked derivatives (546.62 g/mol).

Synthesis : Amide coupling (e.g., using TEA or Cs₂CO₃) is common across analogues, but the target compound likely requires specialized reagents for coumarin integration .